Cas no 2137633-45-3 (2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine)

• Product Name: 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine
• CAS No: 2137633-45-3
• MF: C₁₂H₁₉FN₄
• MW: 238.304465532303
• CID: 5609469
• PubChem ID: 165862581
• Update Time: 2025-06-08

2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137633-45-3
• 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine
• EN300-842952

• Inchi： 1S/C12H19FN4/c1-8-5-4-6-9(2)17(8)12-15-7-10(13)11(14-3)16-12/h7-9H,4-6H2,1-3H3,(H,14,15,16)
• InChI Key： MPRBGQXUWXXCBT-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1NC)N1C(C)CCCC1C

Computed Properties

• Exact Mass: 238.15937479g/mol
• Monoisotopic Mass: 238.15937479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41Ų

Additional information on 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine

2-(2,6-Dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine: A Comprehensive Overview

The compound 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine (CAS No. 2137633-45-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and advanced materials. The pyrimidine ring serves as a versatile scaffold for functionalization, enabling the creation of molecules with unique electronic and structural properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction time and energy consumption, making the compound more accessible for large-scale applications.

The fluorine atom at position 5 of the pyrimidine ring plays a crucial role in modulating the electronic properties of the molecule. Fluorine substitution is known to increase lipophilicity and improve bioavailability, making this compound particularly interesting for pharmaceutical applications. Recent studies have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways.

In addition to its biological applications, 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. The methyl groups on the piperidine ring contribute to the molecule's stability and solubility, further enhancing its versatility.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendliness of this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is a critical factor for its safe application in agrochemicals and industrial processes.

Looking ahead, the integration of machine learning algorithms with traditional chemical synthesis techniques is expected to revolutionize the development of pyrimidine derivatives like CAS No. 2137633-45-3. These algorithms can predict optimal reaction conditions and identify novel functional groups that enhance the compound's performance in specific applications.

In conclusion, 2-(2,6-dimethylpiperidin-1-yl)-5-fluoro-N-methylpyrimidin-4-amine (CAS No. 2137633) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical structure and tunable properties make it a valuable asset in modern chemical research.